(3-Methyl-1,2-thiazol-5-yl)boronic acid

• IUPAC Name: (3-methyl-1,2-thiazol-5-yl)boronic acid
• InChI: InChI=1S/C4H6BNO2S/c1-3-2-4(5(7)8)9-6-3/h2,7-8H,1H3
• InChI Key: GVVJJZPKBBGDKV-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NS1)C)(O)O
• Molecular Formula: C4H6BNO2S
• DSSTOX Substance ID: DTXSID60627439
• Molecular Weight: 142.98 g/mol
• CAS RN: 216971-00-5

Description

Thiazole, or 1,3-thiazole, is a 5-membered heterocyclic compound that contains both sulfur and nitrogen. The thiazole ring is notable as a component of the vitamin thiamine (B1).

Synthesis Analysis

Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Molecular Structure Analysis

Being planar thiazoles are characterized by significant pi-electron delocalization and have some degree of aromaticity, more so than the corresponding oxazoles. This aromaticity is evidenced by the 1H NMR chemical shift of the ring protons, which absorb between 7.27 and 8.77 ppm, indicating a strong diamagnetic ring current.

Chemical Reactions Analysis

Thiazoles are found in a variety of specialized products, often fused with benzene derivatives, the so-called benzothiazoles. In addition to vitamin B1, the thiazole ring is found in epothilone.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antiviral Applications

Thiazole derivatives have been intensively investigated for their efficacy in antiviral drugs. .

Anticancer Applications

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Antifungal Applications

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Antimicrobial Applications

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Enzyme Inhibition

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Cytotoxicity for Tumor Treatment

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Safety and Hazards

Thiazole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been used in various fields such as agrochemicals, industrial, and photographic sensitizers .

Mode of Action

It’s worth noting that boronic acids, in general, are known for their role in the suzuki–miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process, which is widely used in organic synthesis .

Biochemical Pathways

Thiazole derivatives have been reported to have a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Boronic acids are generally known for their stability and environmental benignity .

Result of Action

Thiazole derivatives have been reported to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-alzheimer, antihypertensive, antioxidant, and hepatoprotective activities .

Action Environment

It’s worth noting that boronic acids, in general, are relatively stable and environmentally benign .